Cas no 2428734-45-4 (Chembl4557940)

• Product Name: Chembl4557940
• CAS No: 2428734-45-4
• MF: C₁₄H₂₀N₄O₂
• MW: 276.334202766418
• CID: 4762552
• Update Time: 2025-07-25

Chembl4557940 Chemical and Physical Properties

Names and Identifiers

• GTPL11374
• BDBM50527963
• compound 7 [PMID: 32302132]
• 8-(benzotriazol-1-ylamino)octanoic acid
• 8-[(1H-1,2,3-Benzotriazol-1-yl)amino]octanoic Acid
• 8-((1H-Benzo[d][1,2,3]triazol-1-yl)amino)octanoic acid
• Chembl4557940

• Inchi： 1S/C14H20N4O2/c19-14(20)10-4-2-1-3-7-11-15-18-13-9-6-5-8-12(13)16-17-18/h5-6,8-9,15H,1-4,7,10-11H2,(H,19,20)
• InChI Key： XRQULSHHDALTQA-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCNN1C2C=CC=CC=2N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 301
• XLogP3: 3.2
• Topological Polar Surface Area: 80

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on Chembl4557940

Chemical and Biological Exploration of CAS No 2428734-45-4 and Chembl4557940

The compound identified by the CAS No 2428734-45-4 is a subject of significant interest in the field of chemical and biomedical research. This compound, often referred to by the identifier Chembl4557940, has garnered attention due to its unique structural properties and potential applications in drug discovery and therapeutic development. The exploration of such chemical entities represents a critical step forward in understanding molecular interactions and their implications for human health.

In recent years, advancements in computational chemistry and high-throughput screening have facilitated the identification of novel compounds with therapeutic potential. The compound CAS No 2428734-45-4, as cataloged under Chembl4557940, exemplifies this progress. Its molecular structure has been meticulously analyzed to uncover its interactions with biological targets, which may lead to the development of new medications targeting various diseases.

One of the most compelling aspects of studying compounds like CAS No 2428734-45-4 is their potential to modulate biological pathways. Research indicates that this compound may interact with enzymes and receptors in ways that could disrupt disease-related mechanisms. For instance, studies have shown that similar compounds can inhibit key enzymes involved in inflammatory responses, offering a promising avenue for developing anti-inflammatory therapies.

The synthesis and characterization of CAS No 2428734-45-4 have been refined through state-of-the-art techniques in organic chemistry. Researchers have employed sophisticated methodologies to ensure high purity and yield, which are essential for subsequent biological testing. The compound’s stability under various conditions has also been a focus of investigation, as this determines its suitability for industrial-scale production and clinical application.

From a computational biology perspective, the analysis of Chembl4557940 has revealed intriguing patterns in its interaction with biological targets. Molecular docking studies have predicted how this compound might bind to specific proteins, providing insights into its mechanism of action. These predictions are further validated through experimental assays, which help confirm the compound’s efficacy and safety profile.

The integration of machine learning algorithms has enhanced the understanding of CAS No 2428734-45-4’s properties. By leveraging large datasets, researchers can identify correlations between molecular structures and biological activities, accelerating the drug discovery process. This approach has been particularly effective in identifying lead compounds that exhibit desirable pharmacological properties.

Current research initiatives are exploring the therapeutic potential of Chembl4557940 in treating chronic diseases. Preliminary findings suggest that this compound may have applications in neurodegenerative disorders, where it could protect against neuronal damage by modulating key signaling pathways. Additionally, its anti-proliferative effects make it a candidate for cancer research, where it might interfere with tumor growth and metastasis.

The development of novel drug candidates like CAS No 2428734-45-4 relies on collaborative efforts across multiple disciplines. Chemists design and synthesize molecules, biologists evaluate their biological activity, and pharmacologists assess their therapeutic potential. This interdisciplinary approach ensures that promising compounds are thoroughly tested before moving into clinical trials.

Regulatory considerations play a crucial role in bringing compounds like Chembl4557940 to market. Compliance with stringent guidelines ensures that these substances are safe and effective for human use. Researchers must navigate complex regulatory frameworks while conducting preclinical studies and clinical trials, which are essential steps in validating a drug’s efficacy.

The future of drug discovery hinges on innovations in chemical biology and synthetic chemistry. The study of CAS No 2428734-45-4 exemplifies how these fields intersect to produce breakthroughs in medicine. By continuing to explore the properties and applications of such compounds, scientists can unlock new treatments for a wide range of diseases.